Cas no 1805138-34-4 (2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805138-34-4
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4916768
• Update Time: 2025-09-27

2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H9F2N3O/c8-5(9)4-1-3(2-10)7(13)12-6(4)11/h1,5H,2,10H2,(H3,11,12,13)
• InChI Key： RAXNERMPOMMKIB-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)NC(C(CN)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.7
• Topological Polar Surface Area: 81.1

Additional information on 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine

2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine: A Comprehensive Overview

The compound with CAS No. 1805138-34-4, known as 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of multiple functional groups, including amino, hydroxyl, and difluoromethyl groups, makes this molecule versatile and potentially useful in various applications.

Pyridine derivatives have long been studied for their unique electronic properties and ability to act as ligands in coordination chemistry. The difluoromethyl group in this compound introduces additional complexity to its structure, enhancing its reactivity and making it a valuable substrate for further chemical modifications. Recent studies have explored the potential of this compound as a building block for synthesizing advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers.

One of the most promising applications of 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine lies in its use as a precursor for drug development. The amino and hydroxyl groups provide sites for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Researchers have reported that this compound exhibits potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The introduction of the difluoromethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

The structural complexity of 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine also makes it an interesting candidate for studying supramolecular chemistry. Its ability to form hydrogen bonds and coordinate with metal ions has been exploited in the design of self-assembled nanostructures. These structures hold potential applications in sensing technologies, drug delivery systems, and energy storage devices.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations for its practical applications. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current trends toward sustainable chemical practices. However, further research is needed to fully understand its environmental impact and optimize its use in eco-friendly processes.

In conclusion, 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-hydroxypyridine is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, functional groups, and reactivity make it a valuable tool for advancing research in medicinal chemistry, materials science, and sustainable chemical processes. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.